Cas no 1012569-51-5 (2-cyano-3-{2-[N-(3,4-dimethylphenyl)acetamido]-1,3-thiazol-4-yl}prop-2-enamide)

• Product name: 2-cyano-3-{2-[N-(3,4-dimethylphenyl)acetamido]-1,3-thiazol-4-yl}prop-2-enamide
• CAS No: 1012569-51-5
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 6132826
• PubChem ID: 47005649

2-cyano-3-{2-[N-(3,4-dimethylphenyl)acetamido]-1,3-thiazol-4-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z44298986
• EN300-26609185
• 2-cyano-3-{2-[N-(3,4-dimethylphenyl)acetamido]-1,3-thiazol-4-yl}prop-2-enamide
• 1012569-51-5
• (Z)-3-[2-(N-acetyl-3,4-dimethylanilino)-1,3-thiazol-4-yl]-2-cyanoprop-2-enamide

• Inchi： 1S/C17H16N4O2S/c1-10-4-5-15(6-11(10)2)21(12(3)22)17-20-14(9-24-17)7-13(8-18)16(19)23/h4-7,9H,1-3H3,(H2,19,23)/b13-7-
• InChI Key： OYPOMDXMFIVRST-QPEQYQDCSA-N
• SMILES： S1C=C(/C=C(/C#N)\C(N)=O)N=C1N(C(C)=O)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides